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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for 5-
Methylheptanal. Due to the limited availability of specific toxicological data for 5-
Methylheptanal, this document incorporates information from structurally similar aliphatic
aldehydes, such as 2-methylheptanal and 6-methylheptanal, to provide a thorough assessment
of potential hazards. All recommendations are based on established safety protocols and an
understanding of aldehyde toxicity.

Chemical and Physical Properties

5-Methylheptanal is an organic compound with the molecular formula C8H160.[1] A clear
understanding of its physical and chemical properties is fundamental to its safe handling and

storage.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13604506?utm_src=pdf-interest
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylheptanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13604506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C8H160 [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 75579-88-3 [1]
No data available for 5-
Methylheptanal. Assumed to

Appearance _
be a liquid based on related
compounds.

No data available for 5-
- _ Methylheptanal. For 2-

Boiling Point [2]
methylheptanal: 163°C at 760
mmHg.

No data available for 5-
Flash Point Methylheptanal. For 2- [2]

methylheptanal: 42.2°C.

Water Solubility

No data available for 5-
Methylheptanal. 2-
methylheptanal is slightly
soluble in water.

[2]

Hazard Identification and Classification

Based on information for structurally related aldehydes, 5-Methylheptanal is anticipated to be

a flammabile liquid and an irritant. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides a standardized framework for hazard communication.

GHS Classification (based on 6-Methylheptanal)[3]

e Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

o Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

o Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)
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Hazard Statements:

e H226: Flammable liquid and vapor.[3]
e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

Toxicological Profile

The toxicological effects of aldehydes are primarily attributed to their reactivity, leading to the
formation of adducts with cellular macromolecules such as proteins and DNA. This can result in
cellular dysfunction and cytotoxicity. A key enzyme involved in the detoxification of aldehydes is
Aldehyde Dehydrogenase 2 (ALDH2), which metabolizes aldehydes into less toxic carboxylic
acids.

Acute Toxicity Data (for 2-Methylheptanal)

Route of Exposure  Species Value Source
Oral Rat LD50: 3730 mg/kg [2]
Oral Mouse LD50: 3550 mg/kg [2]

No specific acute dermal or inhalation toxicity data were found for 5-Methylheptanal or its

close isomers.
Mechanisms of Toxicity

Aldehyde toxicity is a complex process involving multiple cellular pathways. Key mechanisms
include:

o Oxidative Stress: Aldehydes can induce the production of reactive oxygen species (ROS),
leading to oxidative damage to cellular components.

e Protein and DNA Adduct Formation: The electrophilic nature of the aldehyde group allows it
to react with nucleophilic sites on proteins and DNA, forming adducts that can impair their
function.
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« Inflammation: Aldehydes can activate pro-inflammatory signaling pathways, such as the NF-
KB pathway, contributing to tissue damage.

Signaling Pathways in Aldehyde Toxicity

The following diagrams illustrate key signaling pathways implicated in the cellular response to
aldehyde exposure.

5-Methylheptanal Metabolism _ WA\ [EABLE el (ele[ShER=2  Detoxification Carboxylic Acid
(and other aldehydes) (ALDH2) il (Less toxic metabolite)

5-Methylheptanal

Reactive Oxygen Species
(ROS) Production

Oxidative Damage
(Lipid peroxidation, Protein oxidation, DNA damage)

Cellular Dysfunction

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13604506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

5-Methylheptanal

Activation
IKK Complex

Phosphorylation
& Degradation

Inhibition

Nuclear Events

Translocation

Inflammatory Gene
Expression

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13604506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Toxicity Assessment

Acute Toxicity Skin Irritation Eye Irritation Mutagenicity
(OECD 401/402/403) (OECD 404) (OECD 405) (Ames Test - OECD 471)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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